Cas no 370-04-7 (S-phenyl fluoroethanethioate)

• Product Name: S-phenyl fluoroethanethioate
• CAS No: 370-04-7
• MF: C₈H₇FOS
• MW: 170.203984498978
• CID: 1480254
• PubChem ID: 9721
• Update Time: 2025-04-21

S-phenyl fluoroethanethioate Chemical and Physical Properties

Names and Identifiers

• S-phenyl fluoroethanethioate
• S-phenyl 2-fluoroethanethioate
• 370-04-7
• ACETIC ACID, FLUOROTHIO-, S-PHENYL ESTER
• Phenyl fluorothiolacetate
• DTXSID30190488
• 4-06-00-01523 (Beilstein Handbook Reference)
• BRN 3240822
• 17,846 RP

• Inchi： 1S/C8H7FOS/c9-6-8(10)11-7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： ZMFYCHLZRAOBCQ-UHFFFAOYSA-N
• SMILES： S(C(CF)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 170.02021
• Monoisotopic Mass: 170.02016418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenol esters